molecular formula C23H22N2O B10839346 1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea

1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea

Cat. No.: B10839346
M. Wt: 342.4 g/mol
InChI Key: AQCRRYHNTDGOLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea is a synthetic urea derivative characterized by a diphenylallyl group attached to the urea nitrogen and a meta-tolyl (m-tolyl) substituent. The compound’s structure combines a rigid, hydrophobic diphenylallyl moiety with the hydrogen-bonding capability of the urea functional group, which may influence its physicochemical properties and biological interactions.

Properties

Molecular Formula

C23H22N2O

Molecular Weight

342.4 g/mol

IUPAC Name

1-(3,3-diphenylprop-2-enyl)-3-(3-methylphenyl)urea

InChI

InChI=1S/C23H22N2O/c1-18-9-8-14-21(17-18)25-23(26)24-16-15-22(19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-15,17H,16H2,1H3,(H2,24,25,26)

InChI Key

AQCRRYHNTDGOLK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)NCC=C(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Key Differences :

  • Electron-withdrawing groups (e.g., nitro in 7b) in dioxoisoindolin analogs reduce yields (70%) compared to electron-donating groups (e.g., methoxy in 7d: 85%) .

Allyl-Substituted Derivatives

The diphenylallyl group is structurally similar to dimethyl-(1-methyl-3,3-diphenyl-allyl)-amine hydrochloride , a pharmacopeial reference standard (USP Citalopram Related Compound F RS). While the latter features a dimethylamine group instead of urea, its inclusion in pharmacopeial guidelines underscores the pharmaceutical relevance of diphenylallyl-containing compounds .

Functional Group Impact :

  • The urea group in the target compound enables hydrogen bonding, which may improve target binding affinity compared to the amine in the USP compound.

Pharmacopeial and Regulatory Considerations

The USP listing of structurally related compounds (e.g., fenofibrate analogs) highlights rigorous purity and synthesis standards for allyl- and urea-containing molecules.

Data Tables and Research Findings

Table 1. Comparative Properties of Urea Derivatives and Allyl-Substituted Analogs

Compound Name Molecular Weight (g/mol) Melting Point (°C) Yield (%) Pharmacopeial Status
1-(3,3-Diphenyl-allyl)-3-m-tolyl-urea Not available Not available Not available Not listed
1-(1,3-Dioxoisoindolin-2-yl)-3-aryl urea (7a–f) Varies by substituent 168–215 65–85 Not listed
1-[3-(4-Pyridin-4-yl-1H-pyrazol-3-yl)-benzyl]-3-m-tolyl-urea 383.453 Not available Not available Not listed
Dimethyl-(1-methyl-3,3-diphenyl-allyl)-amine hydrochloride 286.64 Not available Not available USP Standard

Notes:

  • Data gaps for the target compound indicate a need for experimental characterization.
  • Higher yields in dioxoisoindolin analogs correlate with electron-donating aryl groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.